Cas no 4838-56-6 (1-Carbamimidamido-N-(4-Methoxyphenyl)Methanimidamide Hydrochloride)

1-Carbamimidamido-N-(4-Methoxyphenyl)Methanimidamide Hydrochloride is a guanidine derivative with notable applications in organic synthesis and pharmaceutical research. Its structural features, including the carbamimidamido and methoxyphenyl groups, contribute to its reactivity as a building block in the preparation of more complex molecules. The hydrochloride salt form enhances solubility and stability, facilitating handling and storage. This compound is particularly valued for its role in the synthesis of biologically active intermediates, where its functional groups enable selective modifications. Its high purity and well-defined chemical properties make it a reliable reagent for research and development in medicinal chemistry and related fields.
1-Carbamimidamido-N-(4-Methoxyphenyl)Methanimidamide Hydrochloride structure
4838-56-6 structure
Product Name:1-Carbamimidamido-N-(4-Methoxyphenyl)Methanimidamide Hydrochloride
CAS No:4838-56-6
MF:C9H14ClN5O
MW:243.693359851837
CID:931930
PubChem ID:11276587
Update Time:2025-08-05

1-Carbamimidamido-N-(4-Methoxyphenyl)Methanimidamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Biguanide, 1-(p-methoxyphenyl)-, hydrochloride
    • < 4-Methoxy-phenyl> -biguanid
    • 1-(4-Methoxy-phenyl)-biguanid
    • 1-(4-Methoxy-phenyl)-biguanid, Hydrochlorid
    • 1-(4-methoxy-phenyl)-biguanide
    • 1-(4-methoxy-phenyl)-biguanide, hydrochloride
    • 1-< 4-Methoxy-phenyl> -biguanid
    • AC1L2HDU
    • AI3-51313
    • BIGUANIDE, 1-(p-METHOXYPHENYL)-
    • Imidodicarbonimidic diamide, N-(4-methoxyphenyl)-
    • N(1)-(4-methoxyphenyl)biguanide
    • N-(4-Methoxy-phenyl)-N'-guanyl-guanidin
    • STOCK3S-56160
    • SureCN1742030
    • 1-Carbamimidamido-N-(4-Methoxyphenyl)Methanimidamide Hydrochloride
    • CS-0235031
    • SCHEMBL19371378
    • NSC-525302
    • 1-(diaminomethylidene)-2-(4-methoxyphenyl)guanidine;hydrochloride
    • NSC525302
    • N-(4-Methoxyphenyl)biguanide hydrochloride
    • EN300-15211
    • ERY6Q6C8H6
    • Imidodicarbonimidic diamide, N-(4-methoxyphenyl)-, monohydrochloride
    • N-(4-methoxyphenyl)imidodicarbonimidic diamide hydrochloride
    • 4838-56-6
    • N-(diaminomethylidene)-N''-(4-methoxyphenyl)guanidine hydrochloride
    • ({amino[(4-methoxyphenyl)amino]methylidene}amino)methanimidamide hydrochloride
    • Imidodicarbonimidic diamide, N-(4-methoxyphenyl)-, hydrochloride (1:1)
    • 1-(p-Methoxyphenyl)biguanide hydrochloride
    • G30128
    • Inchi: 1S/C9H13N5O.ClH/c1-15-7-4-2-6(3-5-7)13-9(12)14-8(10)11;/h2-5H,1H3,(H6,10,11,12,13,14);1H
    • InChI Key: GSHFIBZGCAWOEW-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C1C=CC(=CC=1)/N=C(\N)/N=C(\N)/N

Computed Properties

  • Exact Mass: 243.08892
  • Monoisotopic Mass: 243.0886878g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 107.01

1-Carbamimidamido-N-(4-Methoxyphenyl)Methanimidamide Hydrochloride Pricemore >>

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Additional information on 1-Carbamimidamido-N-(4-Methoxyphenyl)Methanimidamide Hydrochloride

Comprehensive Overview of 1-Carbamimidamido-N-(4-Methoxyphenyl)Methanimidamide Hydrochloride (CAS No. 4838-56-6)

1-Carbamimidamido-N-(4-Methoxyphenyl)Methanimidamide Hydrochloride (CAS No. 4838-56-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of guanidine derivatives, which are known for their diverse biological activities. The presence of both carbamimidamido and methoxyphenyl groups in its structure makes it a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

In recent years, the demand for high-purity guanidine derivatives has surged due to their potential applications in drug development and molecular biology. 1-Carbamimidamido-N-(4-Methoxyphenyl)Methanimidamide Hydrochloride is no exception, as its unique chemical properties make it a candidate for studying enzyme inhibition and receptor modulation. Researchers are particularly intrigued by its potential role in targeting inflammatory pathways and metabolic disorders, which are among the most searched topics in biomedical literature today.

The synthesis of 1-Carbamimidamido-N-(4-Methoxyphenyl)Methanimidamide Hydrochloride involves a series of carefully controlled reactions to ensure high yield and purity. Its hydrochloride salt form enhances solubility, making it suitable for various in vitro and in vivo studies. This characteristic aligns with the growing trend in the pharmaceutical industry to develop water-soluble drug candidates, a topic frequently searched by professionals in the field.

One of the most frequently asked questions about this compound revolves around its stability and storage conditions. Proper handling and storage at controlled temperatures are essential to maintain its integrity, as exposure to moisture or extreme temperatures can degrade the compound. This concern reflects broader industry trends, where compound stability and long-term storage solutions are hot topics among researchers and manufacturers alike.

Another area of interest is the analytical methods used to characterize 1-Carbamimidamido-N-(4-Methoxyphenyl)Methanimidamide Hydrochloride. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to verify its purity and structural identity. These methods are critical for ensuring compliance with Good Manufacturing Practices (GMP), a subject of high relevance in pharmaceutical quality control discussions.

The potential applications of this compound extend beyond pharmaceuticals. Recent studies have explored its use in agricultural chemistry, particularly in the development of plant growth regulators and pest control agents. This interdisciplinary approach resonates with the increasing interest in sustainable agriculture and green chemistry, which are trending topics in both academic and industrial circles.

In conclusion, 1-Carbamimidamido-N-(4-Methoxyphenyl)Methanimidamide Hydrochloride (CAS No. 4838-56-6) represents a versatile and promising compound with wide-ranging applications. Its relevance to current research trends, such as drug discovery, enzyme inhibition, and sustainable chemistry, ensures its continued importance in scientific literature. As researchers uncover more about its properties and potential uses, this compound is likely to remain a focal point in cutting-edge biochemical studies.

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